Cas no 1209869-92-0 (N-[(1,1-dioxo-1lambda6-thiolan-3-yl)methyl]pyrazine-2-carboxamide)

• Product name: N-[(1,1-dioxo-1lambda6-thiolan-3-yl)methyl]pyrazine-2-carboxamide
• CAS No: 1209869-92-0
• MF: C₁₀H₁₃N₃O₃S
• MW: 255.293520689011
• CID: 5896026
• PubChem ID: 45808549

N-[(1,1-dioxo-1lambda6-thiolan-3-yl)methyl]pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(1,1-dioxothiolan-3-yl)methyl]pyrazine-2-carboxamide
• N-[(1,1-dioxo-1lambda6-thiolan-3-yl)methyl]pyrazine-2-carboxamide
• N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)pyrazine-2-carboxamide
• AKOS024526829
• Z319052128
• F5882-4189
• CHEMBL4535828
• SCHEMBL22640150
• 1209869-92-0

• Inchi： 1S/C10H13N3O3S/c14-10(9-6-11-2-3-12-9)13-5-8-1-4-17(15,16)7-8/h2-3,6,8H,1,4-5,7H2,(H,13,14)
• InChI Key： CZOIWWMTTIJJDN-UHFFFAOYSA-N
• SMILES： C1(C(NCC2CCS(=O)(=O)C2)=O)=NC=CN=C1

Computed Properties

• Exact Mass: 255.06776246g/mol
• Monoisotopic Mass: 255.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 97.4Ų

Additional information on N-[(1,1-dioxo-1lambda6-thiolan-3-yl)methyl]pyrazine-2-carboxamide

Introduction to N-[(1,1-Dioxo-1λ6-Thiolan-3-Yl)Methyl]Pyrazine-2-Carboxamide (CAS No. 1209869-92-0)

The compound N-[(1,1-dioxo-1λ6-thiolan-3-yl)methyl]pyrazine-2-carboxamide, identified by the CAS number 1209869-92-0, is a complex organic molecule with significant potential in various fields of research and application. This compound is characterized by its unique chemical structure, which combines a pyrazine ring with a thiolane derivative, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of pyrazine derivatives in drug discovery and material science. The pyrazine moiety, a six-membered aromatic ring with two nitrogen atoms, is known for its versatility in forming hydrogen bonds and π-interactions, which are crucial for bioavailability and stability in pharmaceutical applications. The integration of the thiolane group further enhances the compound's functionality by introducing sulfur-based interactions, which can be beneficial in targeting specific biological pathways or enhancing solubility properties.

The synthesis of N-[(1,1-dioxo-1λ6-thiolan-3-yl)methyl]pyrazine-2-carboxamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

In terms of pharmacological applications, this compound has shown promise in preliminary studies as a potential candidate for anti-inflammatory and anti-tumor agents. Its ability to modulate key enzymes involved in inflammatory pathways has been demonstrated in vitro, suggesting its potential for therapeutic intervention. Furthermore, recent advancements in computational chemistry have enabled researchers to predict the compound's binding affinity to various protein targets, providing valuable insights into its mechanism of action.

Beyond pharmacology, the compound has also garnered attention in the field of material science. Its unique electronic properties make it a candidate for use in organic electronics and advanced materials. Studies have explored its potential as a building block for constructing functional polymers or as an additive to enhance the performance of existing materials.

Environmental considerations are another area where this compound has been studied. Research into its biodegradation pathways has provided insights into its environmental impact, with findings suggesting that under certain conditions, the compound can undergo microbial degradation. This information is critical for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, N-[(1,1-dioxo-1λ6-thiolan-3-Yl)Methyl]Pyrazine-2-Carboxamide (CAS No. 1209869) represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers seeking innovative solutions in drug development, material science, and environmental studies.